N-(5-ethyl-3-methyl-1,2-oxazol-4-yl)-2,3-dihydro-1H-indene-4-carboxamide

• IUPAC Name: N-(5-ethyl-3-methyl-1,2-oxazol-4-yl)-2,3-dihydro-1H-indene-4-carboxamide
• InChI: InChI=1S/C16H18N2O2/c1-3-14-15(10(2)18-20-14)17-16(19)13-9-5-7-11-6-4-8-12(11)13/h5,7,9H,3-4,6,8H2,1-2H3,(H,17,19)
• InChI Key: AOTMQKOSTOETCW-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=NO1)C)NC(=O)C2=CC=CC3=C2CCC3
• Molecular Formula: C16H18N2O2
• Molecular Weight: 270.33 g/mol

Description

N-(5-ethyl-3-methyl-1,2-oxazol-4-yl)-2,3-dihydro-1H-indene-4-carboxamide is a synthetic organic compound that belongs to the class of oxazole derivatives

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(5-ethyl-3-methyl-1,2-oxazol-4-yl)-2,3-dihydro-1H-indene-4-carboxamide typically involves the following steps:

Formation of the Oxazole Ring: The oxazole ring can be synthesized through the cyclization of appropriate precursors such as α-haloketones and amides under basic conditions.

Indene Derivative Synthesis: The indene moiety can be prepared via the cyclization of suitable precursors like 2-alkynylbenzenes using transition metal catalysts.

Coupling Reaction: The final step involves coupling the oxazole derivative with the indene derivative using amide bond formation techniques, such as the use of coupling reagents like EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (1-hydroxybenzotriazole).

Industrial Production Methods

Industrial production of N-(5-ethyl-3-methyl-1,2-oxazol-4-yl)-2,3-dihydro-1H-indene-4-carboxamide may involve optimization of the above synthetic routes to achieve higher yields and purity. This can include the use of continuous flow reactors, advanced purification techniques, and scalable reaction conditions.

Chemical Reactions Analysis

Types of Reactions

N-(5-ethyl-3-methyl-1,2-oxazol-4-yl)-2,3-dihydro-1H-indene-4-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide to form corresponding oxazole and indene derivatives.

Reduction: Reduction reactions using agents like lithium aluminum hydride can convert the compound into its reduced forms.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogenating agents like N-bromosuccinimide for electrophilic substitution; nucleophiles like amines for nucleophilic substitution.

Major Products Formed

Oxidation: Oxidized oxazole and indene derivatives.

Reduction: Reduced forms of the oxazole and indene rings.

Substitution: Functionalized oxazole and indene derivatives with various substituents.

Scientific Research Applications

N-(5-ethyl-3-methyl-1,2-oxazol-4-yl)-2,3-dihydro-1H-indene-4-carboxamide has several applications in scientific research:

Medicinal Chemistry: Potential use as a pharmacophore in drug design due to its unique structural features.

Materials Science: Application in the development of novel materials with specific electronic or optical properties.

Organic Synthesis: Use as an intermediate in the synthesis of more complex organic molecules.

Mechanism of Action

The mechanism of action of N-(5-ethyl-3-methyl-1,2-oxazol-4-yl)-2,3-dihydro-1H-indene-4-carboxamide involves its interaction with specific molecular targets. The oxazole ring can interact with biological macromolecules through hydrogen bonding and π-π interactions, while the indene moiety can participate in hydrophobic interactions. These interactions can modulate the activity of enzymes, receptors, or other proteins, leading to various biological effects.

Comparison with Similar Compounds

Similar Compounds

N-(5-ethyl-3-methyl-1,2-oxazol-4-yl)-2,3-dihydro-1H-indene-4-carboxamide: shares similarities with other oxazole derivatives and indene derivatives.

Oxazole Derivatives: Compounds like 4,5-diphenyl-1,2-oxazole and 2,4-dimethyl-1,2-oxazole.

Indene Derivatives: Compounds like 1H-indene-1-carboxylic acid and 2,3-dihydro-1H-indene-1-carboxamide.

Uniqueness

The uniqueness of N-(5-ethyl-3-methyl-1,2-oxazol-4-yl)-2,3-dihydro-1H-indene-4-carboxamide lies in its combined structural features of both oxazole and indene rings, which confer distinct chemical and biological properties not found in simpler oxazole or indene derivatives.